Cas no 67219-80-1 (ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate
• CAS No: 67219-80-1
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 4128577
• PubChem ID: 12412765
• Update Time: 2025-04-24

ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-(hydroxymethyl)-5-methyl-, ethyl ester
• ethyl 5-(hydroxymethyl)-3-methyl-1H-pyrazole-4-carboxylate
• EN300-216690
• SCHEMBL5445129
• BJIQFMGPPXKILA-UHFFFAOYSA-N
• ethyl 3-(hydroxymethyl)-5-methyl-1H-pyrazole-4-carboxylate
• ethyl 3-hydroxymethyl-5-methyl-1H-pyrazole-4-carboxylate
• 67219-80-1
• SCHEMBL13506263

• Inchi： 1S/C8H12N2O3/c1-3-13-8(12)7-5(2)9-10-6(7)4-11/h11H,3-4H2,1-2H3,(H,9,10)
• InChI Key： BJIQFMGPPXKILA-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(OCC)=O)C(CO)=N1

Computed Properties

• Exact Mass: 184.08479225Da
• Monoisotopic Mass: 184.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives